N1-(3-chloro-4-fluorophenyl)-N2-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(3-chloro-4-fluorophenyl)-N2-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H18ClFN6O2 and its molecular weight is 416.84. The purity is usually 95%.
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Scientific Research Applications
Orexin Receptor Antagonism and Compulsive Behavior
The research on orexin (OX) receptors and their antagonists, like SB-649868, highlights the role of OX1R mechanisms in compulsive food consumption and binge eating. This suggests a potential therapeutic application for compounds targeting orexin receptors in treating eating disorders with a compulsive component, offering insight into the neuropsychopharmacological applications of related compounds (Piccoli et al., 2012).
Neuroinflammation Imaging
A study on the development of a radioligand for PET imaging of colony-stimulating factor 1 receptor (CSF1R) showcases the application of compounds in neuroinflammation imaging, particularly for neurodegenerative diseases like Alzheimer's. The synthesized compound demonstrates promise as a non-invasive tool for detecting and studying neuroinflammation, indicating the compound's application in diagnosing and understanding neurological conditions (Lee et al., 2022).
Anticonvulsant and Antiepileptic Potential
Research into N-Mannich bases derived from succinimides shows potential anticonvulsant activity in animal models, indicating possible applications in developing new treatments for epilepsy and seizure disorders. This research suggests the therapeutic potential of structurally related compounds in neurology and pharmacology (Kamiński et al., 2013).
Antimicrobial Activity
A study on the synthesis and evaluation of piperazine derivatives for antimicrobial activity revealed certain compounds exhibit potent inhibitory effects against various bacterial and fungal strains. This suggests applications in developing new antimicrobial agents to address resistance issues, highlighting the compound's relevance in microbiology and infectious disease research (Mishra & Chundawat, 2019).
Material Science and Corrosion Inhibition
A quantum chemical and molecular dynamic simulation study on piperidine derivatives as corrosion inhibitors for iron suggests potential applications in material science, particularly in protecting metals against corrosion. This research underscores the compound's utility in industrial applications, where corrosion resistance is crucial (Kaya et al., 2016).
Properties
IUPAC Name |
N'-(3-chloro-4-fluorophenyl)-N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClFN6O2/c20-14-9-13(1-2-15(14)21)26-19(29)18(28)25-11-12-3-7-27(8-4-12)17-16(10-22)23-5-6-24-17/h1-2,5-6,9,12H,3-4,7-8,11H2,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBAJQECIEMSIEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)C3=NC=CN=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClFN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.